Cas no 20608-90-6 (methyl 3-thiophen-3-ylbenzoate)
20608-90-6 structure
Product Name:methyl 3-thiophen-3-ylbenzoate
CAS No:20608-90-6
MF:C12H10O2S
MW:218.271602153778
CID:1395090
PubChem ID:3564198
Update Time:2025-04-20
methyl 3-thiophen-3-ylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-thiophen-3-ylbenzoate
- LogP
- Methyl 3-(3-thienyl)benzoate
- DS-017511
- SCHEMBL1697936
- AKOS004114086
- QCJSGZSOXQHJAB-UHFFFAOYSA-N
- methyl 3-(thiophen-3-yl)benzoate
- DTXSID101309442
- 20608-90-6
-
- Inchi: 1S/C12H10O2S/c1-14-12(13)10-4-2-3-9(7-10)11-5-6-15-8-11/h2-8H,1H3
- InChI Key: QCJSGZSOXQHJAB-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C=CC=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 218.0402
- Monoisotopic Mass: 218.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
methyl 3-thiophen-3-ylbenzoate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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